![molecular formula C15H14FNOS B2821683 1-(4-fluorophenyl)-N-[(thiophen-2-yl)methyl]cyclopropane-1-carboxamide CAS No. 1091380-59-4](/img/structure/B2821683.png)
1-(4-fluorophenyl)-N-[(thiophen-2-yl)methyl]cyclopropane-1-carboxamide
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Overview
Description
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It may include the starting materials, reagents, catalysts, and conditions of the reaction .Molecular Structure Analysis
This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the molecular structure .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It may include its reactivity, stability, and the products it forms .Physical And Chemical Properties Analysis
This involves determining properties like melting point, boiling point, solubility, and spectral properties .Scientific Research Applications
Synthesis and Chemical Properties
A rapid and high yield synthetic method for a related compound, demonstrating the versatility and synthetic accessibility of fluorophenyl and thiophenyl substituted cyclopropane carboxamides, highlights the chemical interest in such structures for further application in medicinal and material science research. This method involves multi-step nucleophilic substitution reaction and ester hydrolysis, confirming the structure through spectroscopic means (Zhou et al., 2021).
Molecular Interactions and Hydrogen Bonding
Research on 2-fluoro-2-phenylcyclopropane derivatives, including structures similar to the compound , has shown the potential for C–F groups to participate in short intermolecular contacts, hinting at the role of such motifs in molecular recognition, and the design of more effective pharmaceuticals by exploiting weak hydrogen bridges (Fröhlich et al., 2006).
Application in Radiolabeling and Imaging
The development of fluorine-18-labeled compounds for positron emission tomography (PET) imaging, including derivatives of the compound of interest, underlines the importance of fluorinated cyclopropane carboxamides in the development of diagnostic tools. Such compounds offer insights into receptor distribution and function, contributing significantly to neurology and oncology (Lang et al., 1999).
Antiproliferative Activity
The synthesis of compounds bearing a cyclopropane-1-carboxamide moiety and their structural characterization have shown promising antiproliferative activity against cancer cell lines. This suggests the potential utility of such compounds in the development of new anticancer therapies, highlighting the biological relevance of the chemical structure (Lu et al., 2021).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-(4-fluorophenyl)-N-(thiophen-2-ylmethyl)cyclopropane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FNOS/c16-12-5-3-11(4-6-12)15(7-8-15)14(18)17-10-13-2-1-9-19-13/h1-6,9H,7-8,10H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GONMXPWWWVUBFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(C2=CC=C(C=C2)F)C(=O)NCC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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